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Compound of Interest

Compound Name: Dregeoside Gal
Cat. No.: B15591673
Get Quote
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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,
and analytical methodologies related to Dregeoside Gal, a pregnane glycoside isolated from
the medicinal plant Dregea volubilis. This document is intended to serve as a valuable resource
for researchers engaged in natural product chemistry, pharmacology, and drug discovery.

Core Compound Characteristics

Dregeoside Gal is a complex glycosidic natural product. Its core structure is based on a
pregnane steroid aglycone, which is decorated with a specific arrangement of sugar moieties.
The precise stereochemistry and linkage of these sugar units are critical to its biological activity.
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Property Value

CAS Number 98665-66-8

Molecular Formula Ca9Hs0017

Molecular Weight 941.149 g/mol

Melting Point 126.5-129 °C

Boiling Point (est.) 904.9 + 65.0 °C at 760 mmHg
Density (est.) 1.3+0.1 g/cm3

Chemical Structure

The definitive chemical structure of Dregeoside Gal was elucidated through extensive
spectroscopic analysis, primarily Nuclear Magnetic Resonance (NMR) spectroscopy. The
structure, as determined by Yoshikawa et al. (1986), is presented below.

It is important to note that a publicly available, definitive 2D chemical structure diagram of
Dregeoside Gal is not readily found in the searched resources. The structural information is
primarily derived from spectroscopic data interpretation in the original research publication. The
elucidation of the structure relied on detailed analysis of tH-NMR and 3C-NMR spectral data to
determine the connectivity and stereochemistry of the aglycone and the individual sugar
residues, as well as the glycosidic linkages.

Experimental Protocols

The isolation and characterization of Dregeoside Gal involve a multi-step process requiring
careful chromatographic separation and spectroscopic analysis. The following is a generalized
protocol based on methodologies reported for the isolation of pregnane glycosides from
Dregea volubilis.

Isolation of Dregeoside Gal from Dregea volubilis

A generalized workflow for the isolation of Dregeoside Gal is depicted in the following
diagram.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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